Benzonitrile, 2-(3,4-dichlorophenoxy)-5-(methylsulfonyl)-

• CAS RN: 83649-25-6
• Molecular Formula: C14H9Cl2NO3S
• Molecular Weight: 342.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenoxy)-5-methylsulfonylbenzonitrile
• InChI: InChI=1S/C14H9Cl2NO3S/c1-21(18,19)11-3-5-14(9(6-11)8-17)20-10-2-4-12(15)13(16)7-10/h2-7H,1H3
• InChI Key: ZDDDJPYIMUKJFD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=C(C=C1)OC2=CC(=C(C=C2)Cl)Cl)C#N

Description

Benzonitrile, 2-(3,4-dichlorophenoxy)-5-(methylsulfonyl)- is a useful research compound. Its molecular formula is C14H9Cl2NO3S and its molecular weight is 342.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.0 g (0.0151 mole) of 2-(3,4-dichlorophenoxy)-5-(methylsulfonyl)benzenamine (Example 16), 75 ml of glacial acetic acid, 37.5 ml of water and 3.0 g (0.0306 mole) of concentrated sulfuric acid was cooled to 0° C. and 1.5 g (0.0217 mole) of sodium nitrite dissolved in 15 ml of water was added slowly. The mixture was stirred at 0° C. for 20 minutes and then added slowly to a mixture of 7.5 g (0.0838 mole) of cuprous cyanide and 30 g (0.612 mole) of sodium cyanide dissolved in 150 ml of water at 0° C. The mixture was stirred at 0° C. for 45 minutes and allowed to warm to room temperature. The mixture was then heated at 50° C. for 1 hr. The mixture was poured into water and the crystalline product collected by filtration, washed with water and dried, to obtain 4.95 g (96.1% yield) of product. Purification was accomplished by column chromatography using silica gel as the support and chloroform as the eluent followed by recrystallization from ethyl acetate, which gave purified 2-(3,4-dichlorophenoxy)-5-(methylsulfonyl)benzonitrile, mp 162°-163° C.